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A comprehensive analysis of current research indicates a complex and often non-linear

relationship between urinary and plasma levels of Nε-(carboxyethyl)lysine (CEL), a significant

advanced glycation end product (AGE). While both are valuable biomarkers for monitoring

conditions associated with oxidative stress and carbonyl stress, such as diabetes and renal

disease, a direct correlation is not consistently observed. This guide provides a comparative

overview of urinary and plasma CEL, detailing the experimental data, analytical methodologies,

and the biological factors that influence their respective concentrations.

Advanced glycation end products (AGEs) like CEL are implicated in the pathogenesis of

numerous chronic diseases. Their measurement in accessible biological fluids such as plasma

and urine is crucial for researchers and drug development professionals. However, the choice

of matrix—plasma or urine—can significantly impact the interpretation of results. Evidence

suggests that while plasma CEL levels are influenced by renal function and are associated with

markers of endothelial dysfunction, urinary CEL excretion may reflect recent dietary intake and

metabolic processing.

Quantitative Data Summary: Plasma vs. Urinary CEL
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The following table summarizes representative concentrations of CEL in human plasma and

urine from various studies. It is important to note that direct correlational data between the two

matrices in the same patient cohort is scarce in the literature for CEL, in contrast to its

counterpart, Nε-(carboxymethyl)lysine (CML), for which studies have reported a lack of

correlation.

Population/Conditi
on

Plasma CEL
(µmol/L)

Urinary CEL
(µmol/mmol
creatinine)

Study Focus

Healthy Individuals 0.8 ± 0.2 ~0.5 - 25 (range) Baseline levels

Type 1 Diabetes

(Normal GFR)
1.2 (0.7-4.4)

Not consistently

reported
Impact of Diabetes

Type 1 Diabetes

(Decreased GFR)
1.7 (0.9-3.3)

Not consistently

reported

Impact of Renal

Function[1][2]

GFR: Glomerular Filtration Rate. Data is presented as mean ± SD or median (interquartile

range). Urinary CEL concentrations can vary significantly based on hydration and are often

normalized to creatinine.

Factors Influencing Plasma and Urinary CEL Levels
The lack of a straightforward correlation between plasma and urinary CEL can be attributed to

several physiological factors. The following diagram illustrates the key determinants affecting

the concentration of CEL in these two biofluids.
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Caption: Factors influencing plasma and urinary CEL levels.

As the diagram shows, plasma CEL concentration is a function of both endogenous formation

and dietary intake, balanced by renal clearance. In contrast, urinary CEL is the end product of

what is filtered by the kidneys and potentially modified by metabolic processes. Impaired renal

function can lead to an accumulation of CEL in the plasma, which may not be proportionally

reflected in the urine[1][2][3].

Experimental Protocols
Accurate measurement of CEL is critical for reliable data. The most common and robust

methods involve mass spectrometry.

Measurement of Plasma CEL by LC-MS/MS
This method, adapted from several studies, provides high sensitivity and specificity for the

quantification of CEL in plasma proteins[1][4].

Sample Preparation:
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To 25 µL of plasma, add 500 µL of 100 mmol/L sodium borohydride in 200 mmol/L borate

buffer (pH 9.2) to reduce Schiff bases and prevent artifactual CEL formation.

Incubate for 4 hours at room temperature.

Precipitate proteins with an equal volume of 20% trichloroacetic acid.

Centrifuge and wash the protein pellet.

Hydrolyze the protein pellet in 6 M HCl at 110°C for 24 hours.

Dry the hydrolysate under vacuum.

Reconstitute the sample in the mobile phase for analysis.

Add a deuterated internal standard (e.g., [2H8]CEL) prior to hydrolysis for accurate

quantification.

LC-MS/MS Analysis:

Chromatography: Reversed-phase chromatography with an ion-pairing agent like

nonafluoropentanoic acid is used to separate CEL from other amino acids[4].

Mass Spectrometry: Detection is performed using a tandem mass spectrometer in positive

ion mode with multiple reaction monitoring (MRM). The mass transition for CEL is typically

m/z 219.1 → 84.1[1].

Measurement of Urinary CEL by GC-MS
This protocol outlines a method for determining free CEL in urine[5].

Sample Preparation:

Deproteinize urine samples with acetonitrile.

Derivatize the sample with ethylchloroformate to create N(O,S)-ethoxycarbonyl ethyl

esters of amino acids.

Extract the derivatized analytes into an organic solvent.
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GC-MS Analysis:

Gas Chromatography: Separate the derivatized compounds on a suitable capillary

column.

Mass Spectrometry: Use isotope dilution mass spectrometry for quantification, monitoring

specific ions for CEL and its internal standard.

Experimental Workflow for CEL Analysis
The general workflow for the analysis of CEL in biological samples is depicted below.
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Addition of
Internal Standard

Sample Preparation
(e.g., Hydrolysis, Derivatization)

Chromatographic Separation
(LC or GC)

Mass Spectrometric
Detection (MS/MS)

Data Analysis and
Quantification

Click to download full resolution via product page

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1264603/docs?utm_src=pdf-body-img#the-complex-relationship-between-urinary-and-plasma-carboxyethyllysine-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General experimental workflow for CEL analysis.

Conclusion
In conclusion, while both plasma and urinary CEL serve as important biomarkers, they reflect

different aspects of AGE metabolism and clearance. Plasma CEL is a marker of systemic AGE

accumulation and is strongly influenced by renal function. Urinary CEL, on the other hand, is

more likely to represent the portion of CEL that is filtered and excreted, and may be influenced

by recent dietary intake. Researchers and clinicians should consider these nuances when

designing studies and interpreting data. The lack of a direct correlation underscores the

importance of measuring CEL in the appropriate matrix for the specific biological question

being addressed. Future studies directly comparing and correlating plasma and urinary CEL in

well-characterized patient cohorts are needed to further elucidate their relationship.
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Available at: [https://www.benchchem.com/product/b1264603/docs#the-complex-
relationship-between-urinary-and-plasma-carboxyethyllysine-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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